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Compound Name:
fluoroisonicotinaldehyde

CAS No.: 1227573-02-5

Cat. No.: B595454
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This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Bromo-5-fluoroisonicotinaldehyde, a key building block in modern synthetic
chemistry. This document is intended for researchers, scientists, and professionals in drug
development and materials science who require detailed information for their work.

Chemical Structure and Properties

3-Bromo-5-fluoroisonicotinaldehyde, with the CAS Number 1227573-02-5, is a substituted
pyridine derivative.[1][2][3][4] Its structure features a pyridine ring with a bromo, a fluoro, and
an aldehyde functional group, making it a versatile reagent for a variety of chemical
transformations.

Structure Diagram:

Caption: Connectivity of 3-Bromo-5-fluoroisonicotinaldehyde.

Physicochemical Data
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The key quantitative data for 3-Bromo-5-fluoroisonicotinaldehyde are summarized in the
table below for easy reference and comparison.

Property Value Reference
Molecular Formula CeH3BrFNO [1112114]
Molecular Weight 204.00 g/mol [11[415]
CAS Number 1227573-02-5 [1][21[3][4]
Physical Form Solid [1]

Purity Typically =297% [1]

SMILES O=CC1=C(F)C=NC=C1Br [4]

InChi Key ZGYWTNJIGTMRSDK- o

UHFFFAOYSA-N

Experimental Protocols and Applications

Detailed experimental protocols for the synthesis or use of 3-Bromo-5-
fluoroisonicotinaldehyde are typically found within specific research publications that utilize
this compound as a starting material or intermediate. As a chemical reagent, it does not have
associated "signaling pathways" in the biological sense. The value of this compound lies in its
utility in organic synthesis, where the aldehyde group can undergo various reactions such as
reductive amination, Wittig reactions, and oxidations, while the bromo and fluoro substituents
can be used in cross-coupling reactions to build more complex molecules.

For specific experimental procedures, researchers are advised to consult scientific databases
and journals for publications that describe the synthesis of derivatives of this compound.

Logical Workflow for Synthetic Utilization:
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Caption: Synthetic pathways using the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [An In-Depth Technical Guide to 3-Bromo-5-
fluoroisonicotinaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b595454/docs#an-in-depth-technical-guide-to-3-
bromo-5-fluoroisonicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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